3-amino-N-[2-(dimethylamino)ethyl]-1H-pyrazole-5-carboxamide
Overview
Description
The compound is a pyrazole derivative with an amino group and a dimethylaminoethyl group attached. Pyrazole is a heterocyclic compound characterized by a 5-membered ring with three carbon atoms and two adjacent nitrogen atoms .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as poly [2-(dimethylamino) ethyl methacrylate] have been synthesized via free radical polymerization and RAFT polymerization .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Similar compounds, such as Ethyl 3-(Dimethylamino)acrylate, have a molecular weight of 143.18 g/mol .Scientific Research Applications
Polymer Production
This compound may be used in the production of cationic polymers. These polymers have a variety of applications, including acting as flocculants, coagulants, dispersants, and stabilizers in various industrial processes .
Drug Delivery Systems
The structure suggests potential use in drug delivery systems, particularly in designing pH-responsive polymers that can release drugs at specific sites within the body .
Agricultural Biotechnology
It could be utilized in transient expression systems for genetic engineering in plants, offering an alternative to more toxic compounds like polyethylenimine (PEI) in plant biotechnology research .
Responsive Materials
The compound might be involved in creating stimuli-responsive materials, such as polymersomes that can change their properties in response to environmental changes like temperature or pH .
Copolymerization
It may participate in copolymerization reactions with other monomers to create copolymers with tailored properties for specific applications .
Mechanism of Action
Target of Action
Similar compounds have been used in the creation of telechelic polymers .
Mode of Action
It’s known that similar compounds interact with their targets to facilitate the creation of polymers .
Biochemical Pathways
It’s known that similar compounds play a role in the atom transfer radical polymerization (atrp), a method used for the creation of polymers .
Result of Action
Similar compounds have been used in the creation of polymers, suggesting that this compound may also have a role in polymer formation .
Action Environment
Similar compounds are known to be sensitive to air and hygroscopic .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-amino-N-[2-(dimethylamino)ethyl]-1H-pyrazole-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N5O/c1-13(2)4-3-10-8(14)6-5-7(9)12-11-6/h5H,3-4H2,1-2H3,(H,10,14)(H3,9,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBGHMRGQYYMKQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC(=NN1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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